Cas no 1306604-62-5 (1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine dihydrochloride)

• Product Name: 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine dihydrochloride
• CAS No: 1306604-62-5
• MF: C₉H₁₅ClN₂S
• MW: 218.746799707413
• CID: 4587201
• Update Time: 2025-06-08

1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine dihydrochloride

• Inchi： 1S/C9H14N2S.ClH/c1-7-6-12-8(11-7)9(10)4-2-3-5-9;/h6H,2-5,10H2,1H3;1H
• InChI Key： XLFWLECSFKASFR-UHFFFAOYSA-N
• SMILES： NC1(CCCC1)C1SC=C(C)N=1.Cl

Experimental Properties

• Melting Point: 181-183 °CEnamineEN300-76890

1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine dihydrochloride

1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine Dihydrochloride: A Comprehensive Overview

1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine dihydrochloride (CAS No. 1306604-62-5) is a synthetic compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The molecular structure of 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine dihydrochloride consists of a cyclopentane ring attached to a thiazole moiety, with a methyl group substituent on the thiazole ring. The presence of the dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations. The cyclopentane ring provides additional conformational flexibility, which can be crucial for optimizing the compound's interactions with biological targets.

Recent studies have explored the pharmacological properties of 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine dihydrochloride in detail. One notable area of research is its potential as an antiproliferative agent. In vitro studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell cycle progression and DNA replication.

Another promising application of 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine dihydrochloride is in the treatment of neurodegenerative diseases. Research has indicated that this compound can modulate the activity of certain neurotransmitter receptors, particularly those involved in the regulation of dopamine and serotonin levels. This property makes it a potential candidate for the development of novel therapies for conditions such as Parkinson's disease and depression.

The synthesis of 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine dihydrochloride involves a multi-step process that typically starts with the formation of the thiazole ring followed by the introduction of the cyclopentane moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For instance, one common approach involves the reaction of 2-aminothiazole with cyclopentanone in the presence of a suitable catalyst.

In terms of safety and toxicity, preliminary studies suggest that 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine dihydrochloride has a favorable safety profile at therapeutic doses. However, further preclinical and clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. These trials will also help to determine optimal dosing regimens and identify any potential side effects or drug interactions.

The pharmaceutical industry's interest in 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine dihydrochloride is driven by its promising therapeutic potential and the need for new treatments for various diseases. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce metabolic degradation. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its therapeutic index.

In conclusion, 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine dihydrochloride (CAS No. 1306604-62-5) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive target for further research and development. As more data becomes available from ongoing studies, it is likely that this compound will play an increasingly important role in the treatment of various diseases.